Methyl 2-[(2-{[(4-bromophenyl)sulfonyl]amino}acetyl)amino]-4-(methylsulfanyl)butanoate

• IUPAC Name: methyl 2-[[2-[(4-bromophenyl)sulfonylamino]acetyl]amino]-4-methylsulfanylbutanoate
• InChI: InChI=1S/C14H19BrN2O5S2/c1-22-14(19)12(7-8-23-2)17-13(18)9-16-24(20,21)11-5-3-10(15)4-6-11/h3-6,12,16H,7-9H2,1-2H3,(H,17,18)
• InChI Key: CSEZXGWZPOZYTJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(CCSC)NC(=O)CNS(=O)(=O)C1=CC=C(C=C1)Br
• Molecular Formula: C14H19BrN2O5S2
• Molecular Weight: 439.3 g/mol

Description

Methyl 2-[(2-{[(4-bromophenyl)sulfonyl]amino}acetyl)amino]-4-(methylsulfanyl)butanoate is a useful research compound. Its molecular formula is C14H19BrN2O5S2 and its molecular weight is 439.34. The purity is usually 95%.
BenchChem offers high-quality Methyl 2-[(2-{[(4-bromophenyl)sulfonyl]amino}acetyl)amino]-4-(methylsulfanyl)butanoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 2-[(2-{[(4-bromophenyl)sulfonyl]amino}acetyl)amino]-4-(methylsulfanyl)butanoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Compounds with Antimicrobial Properties

• Research has led to the synthesis of new heterocyclic compounds incorporating sulfamoyl moiety, aiming to utilize them as antimicrobial agents. These compounds show promising results in in vitro antibacterial and antifungal activities, highlighting their potential in developing new treatments for microbial infections (Darwish et al., 2014).

Development of Advanced Materials

• Studies have focused on the synthesis of polymers for desalination processes, with Poly [(4-aminophenyl)sulfonyl]butanediamide (PASB) and its derivatives showing potential in water treatment technologies. These materials demonstrate significant salt rejection capabilities, indicating their usefulness in creating more efficient and sustainable desalination methods (Padaki et al., 2013).

Catalyst Development for Chemical Synthesis

• Research on the development of novel catalysts has been conducted, with a focus on creating efficient and environmentally friendly catalysts for the synthesis of 1-substituted-1H-1,2,3,4-tetrazoles. These catalysts are designed to be highly efficient in promoting cyclization reactions, offering advantages such as short reaction times and the avoidance of hazardous reagents (Ghasemzadeh & Akhlaghinia, 2017).

Exploration of Drug Metabolism

• The biocatalytic production of mammalian metabolites of a biaryl-bis-sulfonamide compound, showcasing the application of microbial-based systems in generating significant amounts of drug metabolites for structural characterization. This approach aids in understanding the metabolism of potential therapeutic agents, contributing to the drug development process (Zmijewski et al., 2006).

Corrosion Inhibition

• Schiff base compounds derived from sulfanylphenyl moieties have been investigated for their role in corrosion inhibition, particularly in acid solutions. These studies provide insight into the protective measures against material degradation, which is crucial for extending the lifespan of metal structures in corrosive environments (Behpour et al., 2009).